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Compound of Interest

Compound Name: Rsk4-IN-1

Cat. No.: B12429727

An In-depth Overview of the Potent and Selective RSK4 Inhibitor

This technical guide provides a comprehensive overview of Rsk4-IN-1, a potent inhibitor of
Ribosomal S6 Kinase 4 (RSK4). The information compiled herein, including its chemical
structure, physicochemical properties, and detailed experimental protocols, is intended to serve
as a valuable resource for researchers, scientists, and professionals engaged in drug discovery
and development.

Core Compound Information

Rsk4-IN-1 has emerged as a significant chemical tool for investigating the biological functions
of RSK4, a serine/threonine kinase implicated in a variety of cellular processes and disease
states.

Chemical Structure

The two-dimensional chemical structure of Rsk4-IN-1 is depicted below.

_Rsk4-IN-1 Chemical Structure

Caption: 2D Chemical Structure of Rsk4-IN-1.

Physicochemical and Biological Properties
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A summary of the key quantitative data for Rsk4-IN-1 is presented in the table below, offering a
clear comparison of its fundamental properties.

Property Value Reference
IC50 9.5 nM --INVALID-LINK--
Molecular Formula C19H20F2N403 --INVALID-LINK--
Molecular Weight 390.38 g/mol --INVALID-LINK--
CAS Number 2755819-10-2 --INVALID-LINK--
CC(C)
(C1=CN=C(N=C1N2C3CcCcCC
SMILES --INVALID-LINK--
3)NC4=CC(F)=C(C(F)=C4)0O)
0C2=0
Appearance Solid (Off-white to light yellow) --INVALID-LINK--
. DMSO: 100 mg/mL (256.16
Solubility --INVALID-LINK--
mM)
Storage (Powder) -20°C for 3 years --INVALID-LINK--
Storage (In solvent) -80°C for 6 months --INVALID-LINK--

Biological Context and Signaling Pathway

RSK4 is a member of the p90 ribosomal S6 kinase family and functions as a downstream
effector of the Ras/ERK signaling pathway.[1] This pathway is a critical regulator of numerous
cellular processes, including cell growth, proliferation, and survival.[2] The constitutive
activation of RSK4 in some cellular contexts, independent of growth factor stimulation,
suggests it may have unique regulatory roles compared to other RSK isoforms.[3][4] The
inhibition of RSK4 by Rsk4-IN-1 provides a valuable tool to dissect its specific roles in these

complex signaling networks.
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Caption: The Ras/ERK/RSK4 signaling pathway and the inhibitory action of Rsk4-IN-1.
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Experimental Protocols

Detailed methodologies for key experiments involving the assessment of RSK4 activity and the

effects of its inhibition are provided below.

In Vitro RSK4 Kinase Assay (Radiometric)

This protocol describes a method to measure the kinase activity of RSK4 using a radioactive

isotope.

Materials:

Active RSK4 enzyme (e.g., Sigma-Aldrich, Cat. No. R8157)

Kinase Assay Buffer (25 mM MOPS, pH 7.2, 12.5 mM (-glycerol-phosphate, 25 mM MgCI2,
5 mM EGTA, 2 mM EDTA)

Dithiothreitol (DTT), 1 M stock

Bovine Serum Albumin (BSA), 50 ng/uL solution

Kinase Dilution Buffer (Kinase Assay Buffer with 50 ng/uL BSA)
ATP, 10 mM stock solution

y-32P-ATP (1 mCi/100 pL)

Substrate peptide (e.g., KRRRLSSLRA), 1 mg/mL in water
Phosphocellulose P81 paper

1% Phosphoric acid solution

Scintillation counter and fluid

Procedure:

Prepare the complete Kinase Assay Buffer by adding DTT to a final concentration of 0.25
mM.
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Prepare the y-32P-ATP Assay Cocktail by mixing Kinase Assay Buffer, 10 mM ATP stock, and
y-32P-ATP.

Dilute the active RSK4 enzyme to the desired concentration using the Kinase Dilution Buffer.

In a microcentrifuge tube, combine the diluted RSK4 enzyme, substrate peptide solution, and
complete Kinase Assay Buffer.

To test the inhibitor, add varying concentrations of Rsk4-IN-1 (dissolved in DMSO) to the
reaction mixture. Include a DMSO-only control. The final DMSO concentration should not
exceed 1%.

Initiate the kinase reaction by adding the y-32P-ATP Assay Cocktail to bring the total reaction
volume to 25 pL.

Incubate the reaction mixture at 30°C for 15 minutes.
Stop the reaction by spotting 20 pL of the mixture onto a P81 phosphocellulose paper strip.

Wash the P81 paper strips three times for approximately 10 minutes each in 1% phosphoric
acid with gentle stirring.

Air dry the P81 paper and measure the incorporated radioactivity using a scintillation
counter.
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Caption: Workflow for a radiometric RSK4 kinase assay.
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In Vitro RSK4 Kinase Assay (Luminescence-based)

This protocol outlines a non-radioactive method to measure RSK4 kinase activity, which is
often preferred for high-throughput screening.

Materials:

o Chemi-Verse™ RSK4 Kinase Assay Kit (BPS Bioscience, Cat. No. 79334) or similar, which
includes:

o Recombinant RSK4
o 5x Kinase Buffer 1
o 500 uM ATP
o RSK Substrate
e ADP-Glo™ Kinase Assay (Promega, Cat. No. V6930)
o White, opaque 96-well microplate
e Microplate reader capable of measuring luminescence
Procedure:
e Thaw all reagents on ice.
o Prepare the 1x Kinase Buffer by diluting the 5x Kinase Buffer 1 with water.

o Prepare the test inhibitor solution by diluting Rsk4-IN-1 in 1x Kinase Buffer to the desired
concentrations.

e Add 5 pL of the test inhibitor solution to the wells of the 96-well plate. For the positive control,
add 5 pL of 1x Kinase Buffer. For the "blank" control, add 5 pL of 1x Kinase Buffer.

e Prepare a master mix of RSK4 enzyme by diluting it in 1x Kinase Buffer. Add 10 uL of the
diluted enzyme to the wells containing the test inhibitor and the positive control. To the
"blank" wells, add 10 pL of 1x Kinase Buffer.
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Prepare a master mix of substrate and ATP by diluting them in 1x Kinase Buffer. Initiate the
reaction by adding 10 uL of this master mix to all wells.

Incubate the plate at 30°C for 45 minutes.

After incubation, add 25 pL of ADP-Glo™ Reagent to each well.
Incubate the plate at room temperature for 40 minutes.

Add 50 pL of Kinase Detection Reagent to each well.

Incubate the plate at room temperature for 30 minutes.
Measure the luminescence using a microplate reader.

The amount of ADP produced is proportional to the kinase activity, and the luminescence
signal is inversely correlated with the amount of ADP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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